Cas no 13472-73-6 (2(1H)-Pyridinone,5-methyl-, sodium salt (1:1))

• Product Name: 2(1H)-Pyridinone,5-methyl-, sodium salt (1:1)
• CAS No: 13472-73-6
• MF: C₆H₇NNaO
• MW: 132.115652322769
• CID: 207976
• PubChem ID: 24190041
• Update Time: 2025-04-19

2(1H)-Pyridinone,5-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,5-methyl-, sodium salt (1:1)
• 5-methyl-1H-pyridin-2-one
• 2(1H)-Pyridinone, 5-Methyl-, sodiuM salt
• sodium 5-methyl-2-pyridolate
• sodium 5-methyl-2-pyridonate
• NSC100149
• NSC-100149
• 13472-73-6
• sodium;5-methyl-1H-pyridin-2-one

• Inchi： 1S/C6H7NO.Na/c1-5-2-3-6(8)7-4-5;/h2-4H,1H3,(H,7,8);/q;+1
• InChI Key： JZQLXJPKMZPJPD-UHFFFAOYSA-N
• SMILES： [Na+].O=C1C=CC(C)=CN1

Computed Properties

• Exact Mass: 109.05281
• Monoisotopic Mass: 132.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.053
• Boiling Point: 304.2°Cat760mmHg
• Flash Point: 170.6°C
• PSA: 33.12
• LogP: 0.68330